Cas no 866323-90-2 (2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-)

• Product Name: 2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-
• CAS No: 866323-90-2
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• CID: 1854379
• PubChem ID: 22492428
• Update Time: 2025-04-21

2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-[(phenylamino)sulfonyl]phenyl]-, (2E)-
• (2E)-3-[4-[(Phenylamino)sulfonyl]phenyl]-2-propenoic acid
• 866323-90-2
• AKOS008941681
• SCHEMBL1403082
• DTXSID401195602

• Inchi： 1S/C15H13NO4S/c17-15(18)11-8-12-6-9-14(10-7-12)21(19,20)16-13-4-2-1-3-5-13/h1-11,16H,(H,17,18)/b11-8+
• InChI Key： WMXBMYISRCMPQZ-DHZHZOJOSA-N
• SMILES： S(C1C=CC(/C=C/C(=O)O)=CC=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 303.05652907Da
• Monoisotopic Mass: 303.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.9Ų